Cas no 131019-87-9 (N1,5-Dimethylbenzene-1,2-diamine)

• Product Name: N1,5-Dimethylbenzene-1,2-diamine
• CAS No: 131019-87-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD19203441
• CID: 1031410
• PubChem ID: 9989323
• Update Time: 2025-06-26

N1,5-Dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,5-Dimethylbenzene-1,2-diamine
• N2,4-dimethyl-1,2-Benzenediamine
• 4,N*2*-Dimethyl-benzene-1,2-diamine
• N'-Methyl-4-Methylbenzene-1,2-diaMine
• N/'-Methyl-4-Methylbenzene-1,2-diaMine
• DS-5491
• SCHEMBL7330774
• N12938
• 1,2-Benzenediamine, N2,4-dimethyl-
• MFCD19203441
• SY114319
• CS-0018925
• 4,N2-dimethyl-benzene-1,2-diamine
• AKOS006338148
• DTXSID60433673
• 1-amino-4-methyl-2-(N-methylamino)benzene
• DA-46240
• ICWDURLIKIKGLQ-UHFFFAOYSA-N
• 2-N,4-dimethylbenzene-1,2-diamine
• 131019-87-9
• N1,5-Dimethyl-1,2-benzenediamine

• MDL： MFCD19203441
• Inchi： 1S/C8H12N2/c1-6-3-4-7(9)8(5-6)10-2/h3-5,10H,9H2,1-2H3
• InChI Key： ICWDURLIKIKGLQ-UHFFFAOYSA-N
• SMILES： N(C)C1C=C(C)C=CC=1N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on N1,5-Dimethylbenzene-1,2-diamine

N1,5-Dimethylbenzene-1,2-diamine: A Comprehensive Overview

N1,5-Dimethylbenzene-1,2-diamine (CAS No. 131019-87-9) is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzene, featuring two amino groups (-NH2) at positions 1 and 2 of the benzene ring, along with methyl groups (-CH3) at positions 1 and 5. Its chemical structure makes it highly reactive and suitable for a wide range of chemical reactions.

Recent studies have highlighted the importance of N1,5-Dimethylbenzene-1,2-diamine in the field of materials science. Researchers have explored its potential as a precursor for synthesizing advanced materials such as conductive polymers and carbon-based nanomaterials. For instance, a study published in *Advanced Materials* demonstrated that this compound can be used to synthesize graphene-like structures with enhanced electrical conductivity.

The synthesis of N1,5-Dimethylbenzene-1,2-diamine involves a multi-step process that typically begins with the nitration of toluene followed by reduction and subsequent substitution reactions. The exact synthesis pathway depends on the desired purity and scale of production. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process.

In terms of applications, N1,5-Dimethylbenzene-1,2-diamine is widely used in the pharmaceutical industry as an intermediate for drug synthesis. Its ability to form stable complexes with metal ions makes it valuable in the development of metallo-drugs targeting various diseases. Additionally, it finds applications in agrochemicals and specialty chemicals due to its unique reactivity.

Environmental considerations are critical when handling N1,5-Dimethylbenzene-1,2-diamine. Studies have shown that its biodegradation rate is influenced by environmental factors such as temperature and pH levels. Researchers are actively exploring methods to enhance its biodegradability to minimize ecological impact.

The demand for N1,5-Dimethylbenzene-1,2-diamine has grown significantly due to its role in emerging technologies such as energy storage systems and electronic devices. Its use as a precursor for synthesizing high-performance materials continues to drive innovation across multiple sectors.

In conclusion, N1,5-Dimethylbenzene-1,2-diamine (CAS No. 131019-87-9) is a vital compound with diverse applications and ongoing research focus. Its unique chemical properties make it indispensable in various industries while posing challenges in terms of environmental management and safety protocols.